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Compound of Interest

Compound Name: Tert-butylcyclohexane

Cat. No.: B1196954

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with tert-butylcyclohexane. It offers
procedural, step-by-step guidance for handling, storage, spill management, and disposal to
ensure laboratory safety and operational efficiency.

Key Hazards and Physical Properties

Tert-butylcyclohexane is a flammable liquid and vapor that requires careful handling to
prevent exposure and ensure safety. The primary hazards include flammability and the
potential for vapors to cause drowsiness and dizziness. It is also toxic to aquatic organisms and
may cause long-term adverse effects in the aquatic environment.
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Property Value

Physical State Liquid

Appearance Colorless

Odor Odorless

Flash Point 40 °C/ 104 °F

Boiling Point 171 °C/339.8 °F @ 760 mmHg
Flammability Limits Lower: 0.60% - 0.75%, Upper: 5.40%
Specific Gravity 0.810-0.831

Vapor Pressure 4 hPa @ 32 °C; 4.95 mmHg @ 37.7C

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling tert-butylcyclohexane, the
following personal protective equipment is mandatory.
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PPE Category Specific Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Wear protective gloves and clothing to prevent
_ . skin contact. For prolonged or repetitive contact,
Skin Protection ) )
impervious gloves (e.g., butyl rubber) are

recommended.

Use in a well-ventilated area, such as under a
) ) fume hood. If ventilation is inadequate or for
Respiratory Protection ] ]
large spills, a gas mask or a self-contained

breathing apparatus (SCBA) may be necessary.

A lab coat or protective clothing is required. For
) large-scale operations, consider tight-weave,
Body Protection ) ) )
non-static clothing and non-sparking safety

footwear.

Experimental Protocols: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for preventing accidents and
ensuring the integrity of the chemical.

Handling Procedures:

e Ventilation: Always handle tert-butylcyclohexane in a well-ventilated area, preferably within
a chemical fume hood, to prevent the buildup of flammable vapors.

 Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
only non-sparking tools and explosion-proof equipment.

e Grounding: Ground and bond containers and receiving equipment during transfer to prevent
static discharge.
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e Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the work area. Wash hands thoroughly with soap and water after handling.

e Clothing: Contaminated work clothes should be laundered separately.
Storage Procedures:
o Container: Store in the original, tightly closed container.

e Location: Store in a cool, dry, well-ventilated area designated for flammable liquids. Avoid
storing in pits, basements, or areas where vapors may be trapped.

e Incompatibilities: Store away from strong oxidizing agents.

e Security: The storage area should be clearly identified, well-illuminated, and accessible only
to trained and authorized personnel.

Spill and Disposal Plans

Immediate and appropriate response to spills and proper disposal are crucial for environmental
safety and regulatory compliance.

Spill Response Protocol:

Containment & Cleanup

Use non-sparking tools to Place in a labeled,
collect absorbed material sealed container for disposal

Immediate Actions

Evacuate non-essential al
personnel ignition sources

Click to download full resolution via product page
Caption: Workflow for managing a tert-butylcyclohexane spill.

Disposal Plan:
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o Waste Characterization: Tert-butylcyclohexane is considered a hazardous waste due to its
ignitability (EPA hazardous waste number D001).

» Regulations: All waste must be handled in accordance with local, state, and federal
regulations.

o Disposal Method: Dispose of the contents and container at an approved waste disposal
plant. Do not dispose of with household garbage or allow the product to reach the sewage
system. Contact a licensed professional waste disposal service for proper disposal.

o Container Disposal: Empty containers should be disposed of as unused product.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tert-butylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196954#personal-protective-equipment-for-
handling-tert-butylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1196954?utm_src=pdf-body
https://www.benchchem.com/product/b1196954#personal-protective-equipment-for-handling-tert-butylcyclohexane
https://www.benchchem.com/product/b1196954#personal-protective-equipment-for-handling-tert-butylcyclohexane
https://www.benchchem.com/product/b1196954#personal-protective-equipment-for-handling-tert-butylcyclohexane
https://www.benchchem.com/product/b1196954#personal-protective-equipment-for-handling-tert-butylcyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

